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Introduction

This document provides essential safety and logistical information for the handling of Thorium-
230 in a laboratory setting. Thorium-230 is a naturally occurring radioactive material that poses

a significant health risk if not handled properly. The primary hazard associated with Thorium-
230 is its alpha particle emissions. While alpha particles have a very short range and are easily

shielded, they can cause significant damage if inhaled or ingested.[1][2] Adherence to the

following procedures is critical to ensure the safety of all laboratory personnel and the

environment.

Radiological Properties and Hazards
Thorium-230 is a potent alpha emitter and also emits weak gamma rays.[1] The primary

hazard is internal exposure through inhalation or ingestion, which can lead to an increased risk

of lung and bone cancer. External radiation exposure from Thorium-230 is a lesser concern

due to the low penetration ability of alpha particles.[1]

Key Operational Principles

The principle of ALARA (As Low As Reasonably Achievable) must be strictly followed to

minimize radiation exposure. This is achieved through a combination of time, distance, and

shielding.[3]

Time: Minimize the duration of handling radioactive materials.
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Distance: Maximize the distance from the radioactive source. The intensity of radiation

decreases with the square of the distance.

Shielding: Use appropriate shielding for the type of radiation. For Thorium-230, the primary

concern is containment to prevent inhalation or ingestion, rather than shielding against

external radiation.

Personal Protective Equipment (PPE)
The minimum required PPE for handling unsealed Thorium-230 sources includes:

Disposable Gloves: Nitrile or latex gloves should be worn at all times.[4] Gloves should be

changed frequently, especially if contamination is suspected.[4]

Lab Coat: A full-length lab coat, worn closed with sleeves rolled down, is mandatory.[4]

Safety Glasses: Safety glasses with side shields are required to protect against splashes of

radioactive solutions.[4]

Closed-toe Shoes: Never wear sandals or open-toed shoes in a laboratory where radioactive

materials are handled.[4]

For procedures with a higher risk of generating airborne contamination (e.g., handling powders

or creating aerosols), respiratory protection is required.

Respiratory Protection: A NIOSH-approved respirator, such as an N-95, N-99, or N-100

filtering facepiece respirator, or a full-face respirator with appropriate cartridges, should be

used.

Dosimetry and Monitoring
Personnel handling Thorium-230 should be issued appropriate dosimeters to monitor their

radiation dose.

Body and Ring Badges: These are used to monitor whole-body and extremity doses.[3]

Survey Meters: A Geiger-Müller (GM) survey meter with a pancake probe is suitable for

detecting Thorium-230 contamination on surfaces.[3] Regular surveys of the work area,
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hands, and clothing should be performed during and after handling.[3][5]

Quantitative Data
The following tables provide key quantitative data for Thorium-230.

Table 1: Radiological Properties of Thorium-230

Property Value

Half-life 75,380 years

Primary Emissions Alpha particles, weak Gamma rays

Specific Gamma Ray Dose Constant
0.068857 Rem/hr at 1 meter from a 1 Curie

source

Table 2: Estimated Gamma Dose Rates for a 1 mCi Thorium-230 Source

Distance from Source Dose Rate (mrem/hr)

1 cm 688.57

10 cm 6.89

1 meter 0.069

Table 3: Surface Contamination Limits for Thorium-230

Type of Contamination Limit (dpm/100 cm²)

Removable Alpha 20

Total (Fixed + Removable) Alpha 100 (average), 300 (maximum)

Experimental Protocol: Handling a Thorium-230
Standard Solution
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This protocol outlines the steps for safely handling a Thorium-230 standard solution for

experimental use.

1. Preparation 1.1. Training: Ensure all personnel involved have received specific training on

the hazards and safe handling of Thorium-230 and other alpha emitters. 1.2. Designated Area:

Designate a specific work area for handling Thorium-230. The area should be clearly marked

with "Caution, Radioactive Material" signs.[5] 1.3. Surface Covering: Cover the work surface

with plastic-backed absorbent paper.[3] 1.4. PPE: Don the required PPE: lab coat, safety

glasses, and double nitrile gloves. 1.5. Survey Meter: Ensure a calibrated and operational GM

survey meter with a pancake probe is readily available. 1.6. Waste Containers: Prepare

properly labeled radioactive waste containers for solid and liquid waste.[6]

2. Handling Procedure 2.1. Source Retrieval: Retrieve the Thorium-230 standard solution from

its designated storage location. 2.2. Work in a Fume Hood: All manipulations of the open

source solution must be performed in a certified chemical fume hood to prevent inhalation of

any aerosols. 2.3. Use of Tongs: Use tongs or other remote handling tools to manipulate the

source vial to maximize distance.[7] 2.4. Aliquoting: 2.4.1. Place the source vial in a stable

holder within the fume hood. 2.4.2. Use a calibrated micropipette with a disposable tip to

withdraw the desired aliquot. 2.4.3. Dispense the aliquot into the receiving vessel. 2.4.4. Eject

the pipette tip directly into the solid radioactive waste container. 2.5. Sealing: Securely cap the

source vial and the receiving vessel.

3. Post-Handling Procedures 3.1. Source Storage: Return the Thorium-230 source to its

designated and shielded storage location. 3.2. Area Survey: Survey the work area, fume hood,

and all equipment used for contamination with the GM survey meter. 3.3. Personal Survey:

Survey your hands (before removing gloves), lab coat, and shoes for contamination. 3.4.

Decontamination: If contamination is found, decontaminate the area or item using an

appropriate decontamination solution (e.g., Radiacwash). If skin contamination occurs, wash

gently with soap and cool water. 3.5. Waste Disposal: Place all contaminated disposable items

(gloves, absorbent paper, pipette tips) into the designated solid radioactive waste container.[6]

Dispose of any liquid waste in the appropriate liquid radioactive waste container.[8] 3.6. Glove

Removal: Remove the outer pair of gloves and dispose of them in the radioactive waste. Then,

remove the inner pair of gloves and dispose of them. 3.7. Hand Washing: Wash hands

thoroughly with soap and water after removing all PPE.
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Operational and Disposal Plans
Operational Plan

Inventory Control: Maintain a detailed inventory of all Thorium-230 sources, including

receipt, use, and disposal records.[3]

Security: Secure all Thorium-230 sources against unauthorized access or removal.[5]

Emergency Procedures: Establish and post emergency procedures for spills or other

incidents involving Thorium-230.

Disposal Plan

Radioactive waste containing Thorium-230 must be segregated and disposed of according to

institutional and regulatory requirements.

Waste Segregation:

Solid Waste: Segregate dry solid waste (e.g., gloves, paper towels) from sharps (e.g.,

needles, contaminated glassware).[6]

Liquid Waste: Segregate aqueous liquid waste from organic liquid waste.[9]

Isotope Segregation: Do not mix Thorium-230 waste with other radionuclides unless

approved by the Radiation Safety Officer.[6]

Waste Packaging:

Solid Waste: Place in a plastic bag within a designated, labeled radioactive waste

container.[6]

Sharps: Place in a puncture-resistant sharps container.[6]

Liquid Waste: Collect in a sealed, compatible container provided by the institution's

radiation safety office.[9] Do not fill containers beyond 75% capacity to allow for

expansion.
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Labeling: All radioactive waste containers must be clearly labeled with "Caution, Radioactive

Material," the isotope (Thorium-230), the activity, the date, and the chemical composition of

the waste.[6]

Disposal: Contact your institution's Radiation Safety Officer or Environmental Health and

Safety department to arrange for the pickup and disposal of radioactive waste.[9][10] Do not

dispose of radioactive waste in the regular trash or down the drain unless specifically

authorized.[8]
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Caption: Workflow for the safe handling and disposal of Thorium-230 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1204741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

